Cas no 4412-41-3 (Benzene,1-chloro-4-(2,2-dichloroethyl)-)

• Product Name: Benzene,1-chloro-4-(2,2-dichloroethyl)-
• CAS No: 4412-41-3
• MF: C₁₈H₂₉NO₂
• MW: 291.428365468979
• CID: 332690
• PubChem ID: 2297113
• Update Time: 2025-04-19

Benzene,1-chloro-4-(2,2-dichloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-(2,2-dichloroethyl)-
• 2-methyl-N-[2-[2-(4-methyl-2-prop-2-enylphenoxy)ethoxy]ethyl]propan-2-amine
• DTXSID30367835
• 4412-41-3

• Inchi： 1S/C18H29NO2/c1-6-7-16-14-15(2)8-9-17(16)21-13-12-20-11-10-19-18(3,4)5/h6,8-9,14,19H,1,7,10-13H2,2-5H3
• InChI Key： BBORGHLPPYCKKA-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC(C)=CC=1CC=C)CCNC(C)(C)C

Computed Properties

• Exact Mass: 291.21997
• Monoisotopic Mass: 291.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 0.955
• Boiling Point: 383.5°C at 760 mmHg
• Flash Point: 170.3°C
• Refractive Index: 1.498
• PSA: 30.49